Cas no 2150-58-5 (N,N-Dimethylindoaniline)

• Product Name: N,N-Dimethylindoaniline
• CAS No: 2150-58-5
• MF: C₁₄H₁₄N₂O
• MW: 226.273763179779
• MDL: MFCD00001620
• CID: 254974
• PubChem ID: 24854116
• Update Time: 2025-06-26

N,N-Dimethylindoaniline Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadien-1-one,4-[[4-(dimethylamino)phenyl]imino]-
• 4-[4-(dimethylamino)phenyl]iminocyclohexa-2,5-dien-1-one
• EINECS 218-434-6
• Indoaniline,N,N-dimethyl
• Indoaniline,N-dimethyl
• N,N-dimethylindoaniline
• Phenol Blue
• 4-((4- (dimethylamino)phenyl)imino)-5-cyclohexadien-1-one
• 4-[[4-(dimethylamino)phenyl] imino]-5-cyclohexadien-1-one
• 4-(p-dimethylaminophenyl)imino-2,5-cyclohexadiene-1- one
• n,n-dimethyl-indoanilin
• WS-02336
• NSC-400538
• 4-[[4-(dimethylamino)phenyl]imino]-2,5-cyclohexadien-1-one
• DTXSID0062210
• SCHEMBL126305
• Indoaniline, N,N-dimethyl-
• NSC 400538
• N,N-Dimethyl-indoaniline
• 4-(p-Dimethylaminophenyl)imino-2,5-cyclohexadiene-1-one
• 4-([4-(Dimethylamino)phenyl]imino)-2,5-cyclohexadien-1-one #
• D85657
• 2, 4-(p-dimethylaminophenyl)imino-
• 4-((4-(Dimethylamino)phenyl)imino)cyclohexa-2,5-dienone
• NSC 402443
• 2, 4-[[4-(dimethylamino)phenyl]imino]-
• 4-((4-(Dimethylamino)phenyl)imino)cyclohexa-2,5-dien-1-one
• N,N-Dimethylindo-aniline
• 2,5-Cyclohexadien-1-one, 4-((4-(dimethylamino)phenyl)imino)-
• NSC402443
• N,N-Dimethylindoaniline, Dye content 97 %
• CHEMBL3276918
• J-014118
• AKOS015894711
• BRN 2109219
• Q2085508
• MFCD00001620
• 4-[4-(dimethylamino)phenyl]iminocyclohexa-2, 5-dien-1-one
• NSC-402443
• 2150-58-5
• WLN: L6V DYJ DUNR DN1&1
• 2,5-Cyclohexadien-1-one, 4-(p-dimethylaminophenyl)imino-
• P75HHB6E4Y
• Indoaniline,N-dimethyl-
• NSC400538
• NS00026887
• 2,5-Cyclohexadien-1-one, 4-[[4-(dimethylamino)phenyl]imino]-
• 4-{[4-(dimethylamino)phenyl]imino}cyclohexa-2,5-dien-1-one
• N,N-Dimethylindoaniline

• MDL： MFCD00001620
• Inchi： 1S/C14H14N2O/c1-16(2)13-7-3-11(4-8-13)15-12-5-9-14(17)10-6-12/h3-10H,1-2H3
• InChI Key： LHGMHYDJNXEEFG-UHFFFAOYSA-N
• SMILES： O=C1C=C/C(/C=C1)=N\C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 226.11100
• Monoisotopic Mass: 226.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 32.7A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.0852 (rough estimate)
• Melting Point: 133-134 °C (lit.)
• Boiling Point: 367.89°C (rough estimate)
• Flash Point: 172.5°C
• Refractive Index: 1.6419 (estimate)
• PSA: 32.67000
• LogP: 2.52020
• Solubility: Not determined

N,N-Dimethylindoaniline Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• RTECS：GU5530000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quinonimines P-quinonimines

Additional information on N,N-Dimethylindoaniline

N,N-Dimethylindoaniline (CAS No. 2150-58-5): A Comprehensive Overview

N,N-Dimethylindoaniline, identified by the Chemical Abstracts Service Number (CAS No.) 2150-58-5, is a significant organic compound with a rich history in chemical synthesis and pharmaceutical applications. This compound, characterized by its indole backbone with dimethyl substitutions, has garnered attention in recent years due to its versatile reactivity and potential utility in the development of novel therapeutic agents.

The molecular structure of N,N-Dimethylindoaniline consists of a benzene ring fused to a pyrrole ring, with two methyl groups attached to the nitrogen atom of the pyrrole ring. This structural motif contributes to its unique electronic properties and makes it a valuable intermediate in organic synthesis. The compound exhibits moderate solubility in common organic solvents, such as ethanol and dichloromethane, which facilitates its use in various chemical reactions.

In the realm of pharmaceutical research, N,N-Dimethylindoaniline has been explored for its potential role as a precursor in the synthesis of biologically active molecules. Recent studies have highlighted its utility in the development of indole-based derivatives, which are known for their pharmacological properties. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes and receptors involved in inflammatory pathways, making them attractive candidates for anti-inflammatory drug development.

One of the most compelling aspects of N,N-Dimethylindoaniline is its role as a building block in the synthesis of more complex heterocyclic compounds. Researchers have leveraged its reactivity to create novel scaffolds that mimic natural products with known bioactivities. These efforts have led to the discovery of several lead compounds that are being further optimized for therapeutic efficacy and safety profiles.

The synthetic pathways involving N,N-Dimethylindoaniline are diverse and well-documented. One common approach involves the condensation of dimethylamine with indole under controlled conditions, followed by purification steps to isolate the desired product. Advances in catalytic methods have also enabled more efficient and environmentally friendly synthetic routes, reducing waste and improving yields.

From an industrial perspective, the demand for high-purity N,N-Dimethylindoaniline has increased due to its applications in specialty chemicals and fine pharmaceuticals. Manufacturers have invested in sophisticated purification technologies to meet these demands, ensuring that researchers and pharmaceutical companies receive materials with consistent quality and performance.

The safety profile of N,N-Dimethylindoaniline is another critical consideration. While it is not classified as a hazardous material under standard regulatory frameworks, proper handling procedures must be followed to minimize exposure risks. Personal protective equipment (PPE), such as gloves and lab coats, is recommended when working with this compound to prevent skin irritation or other adverse effects.

In conclusion, N,N-Dimethylindoaniline (CAS No. 2150-58-5) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules, while advancements in synthetic chemistry continue to expand its utility. As research progresses, we can expect further insights into the therapeutic applications of this versatile compound.